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Compound of Interest

Compound Name: 2-Tridecanol

Cat. No.: B154250 Get Quote

The safe and compliant disposal of laboratory chemicals is a critical component of research

and development operations. This guide provides detailed, step-by-step procedures for the

proper disposal of 2-Tridecanol, ensuring the safety of personnel and the protection of the

environment. Adherence to these protocols is essential for maintaining a safe laboratory

environment and complying with regulatory standards.

Immediate Safety and Handling Precautions
Before beginning any disposal-related activities, it is imperative to handle 2-Tridecanol with

appropriate safety measures. Always consult the Safety Data Sheet (SDS) for the most

comprehensive information.

Personal Protective Equipment (PPE): Wear appropriate personal protective equipment,

including safety glasses with side shields (or goggles), chemical-resistant gloves, and a lab

coat or long-sleeved clothing.[1]

Ventilation: Handle the chemical in a well-ventilated area. A properly operating chemical

fume hood is recommended for hazardous chemicals.[2][3]

Avoid Contact: Take measures to avoid contact with skin, eyes, and clothing.[1] In case of

contact, rinse the affected area thoroughly with water.[4]

Spill Management: In the event of a spill, absorb the material with a suitable absorbent (e.g.,

dry sand, earth) and collect it into a suitable container for disposal. Prevent the spilled

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b154250?utm_src=pdf-interest
https://www.benchchem.com/product/b154250?utm_src=pdf-body
https://www.benchchem.com/product/b154250?utm_src=pdf-body
https://www.fishersci.fr/store/msds?partNumber=11301447&countryCode=FR&language=en
https://www.chemsrc.com/en/cas/1653-31-2_165591.html
https://datasheets.scbt.com/sc-265916.pdf
https://www.fishersci.fr/store/msds?partNumber=11301447&countryCode=FR&language=en
https://www.carlroth.com/medias/SDB-36LX-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzY3NTJ8YXBwbGljYXRpb24vcGRmfGFEazVMMmhpWkM4NU1UWTRNelU0TURFMU1EQTJMMU5FUWw4ek5reFlYMGRDWDBWT0xuQmtaZ3xhYzJiOGNjMjM2NDcyMGUxN2U0NzVlNzVmZDA2NGEzYzIyMjZhYzc3N2M3YzFkYTNjNGY1NGY0ODc5MTZkYTM0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154250?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


product from entering drains, as it is very toxic to aquatic life.

Quantitative Data: Physical and Chemical Properties of
2-Tridecanol
Understanding the properties of 2-Tridecanol is crucial for its safe handling and disposal. The

following table summarizes key quantitative data.

Property Value

Molecular Formula C13H28O

Molecular Weight 200.36 g/mol

Melting Point 29-30°C

Boiling Point 156-157°C @ 11mm Hg

Flash Point 102.3°C

Density 0.831 g/cm³

Vapor Pressure 0.00219 mmHg @ 25°C

Step-by-Step Disposal Protocol for 2-Tridecanol
The disposal of 2-Tridecanol must be managed as hazardous waste. Laboratory personnel

should treat all waste chemicals as hazardous unless specifically confirmed to be non-

hazardous by an Environmental Health and Safety (EHS) professional. Never dispose of 2-
Tridecanol by pouring it down the drain or placing it in the regular trash.

Step 1: Waste Characterization and Segregation
Classify as Hazardous Waste: Due to its nature as a laboratory chemical, an organic alcohol,

and its high toxicity to aquatic life, 2-Tridecanol must be classified as hazardous waste.

Chemical waste generators are responsible for this classification.

Segregate Waste: Store 2-Tridecanol waste separately from incompatible materials, such as

strong oxidizing agents. Always segregate different chemical wastes to prevent dangerous

reactions.
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Step 2: Collection and Storage in a Satellite
Accumulation Area (SAA)

Use a Compatible Container: Collect 2-Tridecanol waste in a sturdy, leak-proof container

that is chemically compatible. The original container is often the best choice.

Proper Labeling: The waste container must be clearly labeled with the words "Hazardous

Waste". The label must also include the full chemical name ("2-Tridecanol"), the quantity of

the waste, the date of generation, and the place of origin (department, room number). Do not

use abbreviations or chemical formulas.

Keep Container Closed: The waste container must be kept tightly sealed at all times, except

when adding waste.

Secondary Containment: Store the sealed waste container in a designated secondary

containment unit to prevent the spread of material in case of a leak.

SAA Location: Store the container in a designated "Satellite Accumulation Area" within the

laboratory. These areas must be inspected weekly for any signs of leakage.

Step 3: Arranging for Professional Disposal
Contact EHS: All hazardous waste must be disposed of through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.

Schedule a Pickup: Once the container is full, or if it has been in the SAA for up to one year,

request a waste pickup from your EHS department. Do not accumulate more than 10 gallons

of hazardous waste in your lab.

Documentation: Complete any required hazardous waste transfer forms provided by your

EHS office. This ensures a proper chain of custody and compliance with regulations.

Step 4: Disposal of Empty Containers
Triple Rinse: An empty container that has held 2-Tridecanol must be triple-rinsed with a

suitable solvent (such as water or another appropriate solvent) before being disposed of as
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regular trash.

Collect First Rinse: The first rinseate must be collected and disposed of as hazardous

chemical waste along with the 2-Tridecanol waste.

Deface Label: Completely remove or deface the original chemical label on the empty, rinsed

container.

Final Disposal: After rinsing and defacing the label, the container can typically be disposed of

as regular solid waste (e.g., in designated glass disposal containers).

Procedural Workflow for 2-Tridecanol Disposal
The following diagram illustrates the decision-making process and required steps for the proper

disposal of 2-Tridecanol waste.
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Disposal Workflow
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Caption: Workflow for the compliant disposal of 2-Tridecanol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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